Cas no 23171-85-9 (2,3,3-trimethylpentan-2-ol)

2,3,3-trimethylpentan-2-ol structure
2,3,3-trimethylpentan-2-ol structure
Product Name:2,3,3-trimethylpentan-2-ol
CAS No:23171-85-9
MF:C8H18O
MW:130.227922916412
CID:261197
PubChem ID:141007
Update Time:2025-04-19

2,3,3-trimethylpentan-2-ol Chemical and Physical Properties

Names and Identifiers

    • 2-Pentanol,2,3,3-trimethyl-
    • 2,3,3-trimethylpentan-2-ol
    • 2,3,3-Trimethyl-2-pentanol
    • 2,3,3-trimethyl-pentan-2-ol
    • 2-Pentanol,2,3,3-trimethyl
    • Dimethyl-tert.-pentyl-carbinol
    • t-Amyl-dimethyl-carbinol
    • AKOS006274370
    • 3-(1-[(4-METHYLPHENYL)SULFONYL]-1H-INDOL-3-YL)ACRYLICACID
    • DTXSID50177751
    • FBWWGYIEJGQWJP-UHFFFAOYSA-N
    • EN300-1839311
    • 23171-85-9
    • FT-0748260
    • SCHEMBL5374008
    • Inchi： 1S/C8H18O/c1-6-7(2,3)8(4,5)9/h9H,6H2,1-5H3
    • InChI Key： FBWWGYIEJGQWJP-UHFFFAOYSA-N
    • SMILES： OC(C)(C)C(C)(C)CC

Computed Properties

  • Exact Mass: 130.13600
  • Monoisotopic Mass: 130.136
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 2
  • Complexity: 92.7
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 20.2Ų

Experimental Properties

  • Density: 0.8150
  • Melting Point: -0.5°C
  • Boiling Point: 170.96°C (estimate)
  • Flash Point: 46.2°C
  • Refractive Index: 1.4360
  • PSA: 20.23000
  • LogP: 2.19350

2,3,3-trimethylpentan-2-ol Customs Data

  • HS CODE：2905199090
  • Customs Data：

    China Customs Code:

    2905199090

    Overview:

    2905199090. Other saturated monohydric alcohols. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, packing

    Summary:

    2905199090. saturated monohydric alcohols. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%

2,3,3-trimethylpentan-2-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1839311-0.05g
2,3,3-trimethylpentan-2-ol
 23171-85-9
0.05g
 $468.0 2023-09-19
Enamine
EN300-1839311-0.1g
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0.1g
 $490.0 2023-09-19
Enamine
EN300-1839311-0.25g
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0.25g
 $513.0 2023-09-19
Enamine
EN300-1839311-0.5g
2,3,3-trimethylpentan-2-ol
 23171-85-9
0.5g
 $535.0 2023-09-19
Enamine
EN300-1839311-1.0g
2,3,3-trimethylpentan-2-ol
 23171-85-9
1g
 $813.0 2023-06-01
Enamine
EN300-1839311-2.5g
2,3,3-trimethylpentan-2-ol
 23171-85-9
2.5g
 $1089.0 2023-09-19
Enamine
EN300-1839311-5.0g
2,3,3-trimethylpentan-2-ol
 23171-85-9
5g
 $2360.0 2023-06-01
Enamine
EN300-1839311-10.0g
2,3,3-trimethylpentan-2-ol
 23171-85-9
10g
 $3500.0 2023-06-01
Enamine
EN300-1839311-1g
2,3,3-trimethylpentan-2-ol
 23171-85-9
1g
 $557.0 2023-09-19
Enamine
EN300-1839311-5g
2,3,3-trimethylpentan-2-ol
 23171-85-9
5g
 $1614.0 2023-09-19

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